(5-Phenylfuran-2-yl)methanol

• IUPAC Name: (5-phenylfuran-2-yl)methanol
• InChI: InChI=1S/C11H10O2/c12-8-10-6-7-11(13-10)9-4-2-1-3-5-9/h1-7,12H,8H2
• InChI Key: QPESRPMGQSTWSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(O2)CO
• Molecular Formula: C11H10O2
• DSSTOX Substance ID: DTXSID10359374
• Molecular Weight: 174.20 g/mol
• CAS RN: 22078-90-6

Description

(5-Phenylfuran-2-yl)methanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of furan derivatives and has a phenyl group attached to the furan ring.

Scientific Research Applications

Medicinal Chemistry: Potent Compound Synthesis

(5-Phenylfuran-2-yl)methanol derivatives have been identified as potent compounds in medicinal chemistry. .

Organic Electronics: Conjugated Material Applications

Furan derivatives are utilized in organic electronics, such as sensors, organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs). .

Pharmaceutical Industry: Drug Discovery

The furan nucleus incorporation is crucial in drug discovery due to its high therapeutic properties. .

Agrochemical Production: Pesticides and Fertilizers

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Resin and Lacquer Manufacturing

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Dye Industry: Precursors for Synthesis

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Solvent Production

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Antibacterial Agents: Novel Drug Development

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Each application showcases the diverse and impactful roles that “(5-Phenylfuran-2-yl)methanol” can play in scientific research and industry.

MDPI - Discovery of (5-Phenylfuran-2-yl)methanamine DerivativesIntechOpen - Medicinal Significance of Furan DerivativesChemistry Europe - Recent Advances in Conjugated FuransIntechOpen - Furfural: A Versatile Derivative of FuranIntechOpen - Furan Derivatives - Recent Advances and ApplicationsIntechOpen - Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives

Mechanism of Action

Target of Action

The primary target of (5-Phenylfuran-2-yl)methanol is Human Sirtuin 2 (SIRT2) . SIRT2, a member of the sirtuin family, has been considered as a promising drug target in cancer, neurodegenerative diseases, type II diabetes, and bacterial infections .

Mode of Action

(5-Phenylfuran-2-yl)methanol interacts with SIRT2, inhibiting its activity . The structure-activity relationship (SAR) analyses of a series of synthesized (5-phenylfuran-2-yl)methanamine derivatives led to the identification of a potent compound with an IC50 value of 2.47 μM, which is more potent than AGK2 (IC50 = 17.75 μM) .

Biochemical Pathways

SIRT2 mainly catalyzes deacetylation and defatty-acylation for a variety of protein substrates, including histones H3 and H4, and nonhistone proteins α-tubulin, p53, Foxo1, p300, NFκB, PAR3 and PRLR . The inhibition of SIRT2 by (5-Phenylfuran-2-yl)methanol can affect these biochemical pathways and their downstream effects.

Pharmacokinetics

The potent compound identified from the sar analyses of (5-phenylfuran-2-yl)methanamine derivatives likely possesses better water solubility (clogp = 163 and cLogS = -363) , which may impact the bioavailability of (5-Phenylfuran-2-yl)methanol.

Result of Action

The molecular and cellular effects of (5-Phenylfuran-2-yl)methanol’s action are primarily related to its inhibition of SIRT2. This can lead to changes in the acetylation and defatty-acylation of various protein substrates, potentially affecting cellular processes such as gene expression, cell cycle regulation, and metabolic pathways .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The 5-bromo-2-hydroxymethylfuran prepared in Example 327A (1.012 g, 5.72 mmol) was dissolved in 10 mL of DMF and PdCl2 (PPh3)2 (401 mg, 0.57 mmol) was added followed by phenylboronic acid (1.39 g, 11.4 mmol) and Cs2CO3 (3.71 g, 11.4 mmol) and the reaction was heated at 80° C. under N2 for 12 hours. The reaction mixture was taken up in ethyl acetate and washed with water (3×) and brine (3×), dried over Na2SO4, filtered and evaporated to a brown oil that was purified by flash chromatography (50% ethyl acetate-hexanes) to give the desired compound (345 mg, 35%) as an oil.